2-(3-bromophenyl)-2-methylmorpholine
Overview
Description
2-(3-bromophenyl)-2-methylmorpholine (2-BPMM) is a heterocyclic organic compound that is widely used in the synthesis of various pharmaceuticals and other compounds. It is a colorless liquid with a boiling point of 160°C and a melting point of -18°C. It is also a strong base, with a pKa of 10.2. 2-BPMM is an important reagent in organic synthesis, and has been used in the synthesis of drugs, dyes, and other compounds.
Mechanism of Action
2-(3-bromophenyl)-2-methylmorpholine is a strong base, and it is believed that it acts as a proton donor in the synthesis of various compounds. It is also believed to act as a nucleophile, attacking electrophilic centers in the molecules of the compounds it is used to synthesize.
Biochemical and Physiological Effects
2-(3-bromophenyl)-2-methylmorpholine has no known biochemical or physiological effects in humans. It is not known to be toxic, and is not known to interact with any other drugs or compounds.
Advantages and Limitations for Lab Experiments
2-(3-bromophenyl)-2-methylmorpholine is a useful reagent for organic synthesis in the laboratory. It is relatively inexpensive and is easily obtained from chemical suppliers. However, it is a strong base, and should be handled with care to avoid skin contact and inhalation.
Future Directions
In the future, 2-(3-bromophenyl)-2-methylmorpholine may be used in the synthesis of more complex pharmaceuticals and other compounds. It could also be used in the development of new methods of synthesis, or in the development of new catalysts for organic synthesis. Additionally, it may be used in the study of the effects of certain drugs on the brain, or in the development of new drugs.
Synthesis Methods
2-(3-bromophenyl)-2-methylmorpholine can be synthesized by a variety of methods, including the reaction of 3-bromophenol with 2-methylmorpholine in the presence of an acid catalyst. This reaction yields 2-(3-bromophenyl)-2-methylmorpholine in an aqueous medium, with a yield of up to 90%. Other methods of synthesis include the reaction of 2-methylmorpholine with 3-bromo-2-chlorobenzene, or the reaction of 2-methylmorpholine with 3-bromoacetophenone.
Scientific Research Applications
2-(3-bromophenyl)-2-methylmorpholine is used in a variety of scientific and medical research applications. It has been used in the synthesis of various pharmaceuticals, such as the antifungal drug fluconazole, and the anti-inflammatory drug celecoxib. It has also been used in the synthesis of dyes, and has been used to study the effects of certain drugs on the brain.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromophenyl)-2-methylmorpholine involves the reaction of 3-bromophenylacetonitrile with 2-methylmorpholine in the presence of a base to form the desired product.", "Starting Materials": [ "3-bromophenylacetonitrile", "2-methylmorpholine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 3-bromophenylacetonitrile and 2-methylmorpholine in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction with a suitable solvent (e.g. dichloromethane).", "Step 4: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1781460-22-7 |
Product Name |
2-(3-bromophenyl)-2-methylmorpholine |
Molecular Formula |
C11H14BrNO |
Molecular Weight |
256.1 |
Purity |
95 |
Origin of Product |
United States |
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